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Compound of Interest |

2,4-Dichloro-2'-pyrrolidinomethyl
Compound Name:

benzophenone
CAS No.: 898774-95-3
Cat. No.: B1360453

Get Quote

\ J

Compound Identity: 2,4-Dichloro-2'-pyrrolidinomethyl benzophenone CAS Number:
898774-95-3 Molecular Formula: C1sH17CIz2NO Molecular Weight: 334.24 g/mol

Core Directive & Executive Summary

CAS 898774-95-3 is a functionalized benzophenone derivative featuring a 2,4-dichlorophenyl
moiety and a 2'-(pyrrolidin-1-ylmethyl)phenyl group.[1][2][3][4] Its structural motif—combining a
lipophilic diaryl ketone with a basic cyclic amine—suggests utility as a pharmacophore in CNS-
active ligand design or as a precursor in the synthesis of antihistamines and psychotropic
agents.

Critical Handling Insight: The presence of the benzophenone core renders this compound
potentially photosensitive (UV-active). Furthermore, the tertiary amine (pyrrolidine) functionality
imparts basicity, making it sensitive to strong acids and susceptible to oxidation over prolonged
exposure to air. Therefore, strict adherence to light-protected and moisture-free storage
conditions is non-negotiable to maintain >98% purity.
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Physicochemical Profile & Technical Specifications

The following data provides the baseline for establishing quality control (QC) and handling

protocols.

Property

Specification

Experimental Implication

Physical State

Solid (Crystalline Powder)

Handle in a fume hood to

avoid dust inhalation.

Color

White to Off-White

Yellowing indicates potential
photo-degradation or

oxidation.

Solubility (Water)

Negligible (< 0.1 mg/mL)

Requires organic co-solvents
(DMSO, Ethanol) for biological

assays.

Solubility (Organic)

High in DMSO, DCM,

Methanol

DMSO is the preferred vehicle

for stock solutions (>10 mM).

pKa (Calculated)

~8.5 - 9.5 (Pyrrolidine N)

Forms salts with acids; keep
away from acidic vapors during

storage.

LogP (Predicted)

~45-5.0

Highly lipophilic; prone to non-

specific binding to plastics.

Storage & Stability Protocols
Long-Term Storage (Solid State)

To maximize shelf-life (2+ years), the solid compound must be isolated from environmental

stressors.

o Temperature: Store at -20°C (Optimal) or 2-8°C (Acceptable for short-term).

e Atmosphere: Store under inert gas (Nitrogen or Argon) if possible. The basic amine is prone

to forming N-oxides upon long-term exposure to atmospheric oxygen.
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» Container: Amber glass vials with Teflon-lined caps. Avoid clear glass due to the photo-active
benzophenone moiety.

» Hygroscopicity: Store with desiccants. Moisture can induce caking or hydrolysis of trace
impurities.

Solution Stability (Stock Solutions)
Once dissolved, the stability window narrows significantly.
e Vehicle: Anhydrous DMSO (Dimethyl Sulfoxide) is recommended.

« Concentration: Prepare high-concentration stocks (e.g., 10 mM or 50 mM) to minimize
solvent volume and surface adsorption.

e Freeze-Thaw: Limit to maximum 3 cycles. Aliquot stocks immediately after preparation to
avoid repeated thawing.

o Shelf-Life:
o -80°C: 6 months
o -20°C: 1 month

o RT (25°C): < 24 hours (Degradation risk via photolysis)

Experimental Protocols
Standard Solubilization Protocol (10 mM Stock)

Objective: Create a stable, precipitate-free stock solution for in vitro assays.
Materials:

« CAS 898774-95-3 (Solid)[3]

e Anhydrous DMSO (=99.9%, Cell Culture Grade)

o \ortex Mixer
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e Sonicator (Water bath)
Procedure:

Weighing: Accurately weigh 3.34 mg of CAS 898774-95-3 into a sterile, amber
microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. If visible particles remain, sonicate in a water
bath at room temperature for 1-2 minutes.

o Note: Do not heat above 37°C to avoid thermal degradation.
Inspection: Visual check for clarity. The solution should be completely clear and colorless.

Aliquot & Store: Dispense into 50 pL aliquots in amber tubes. Flash freeze in liquid nitrogen
(optional) and store at -20°C or -80°C.

Quality Control: Purity Assessment via HPLC

Objective: Verify compound integrity after storage.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).
Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 50% B to 95% B over 10 minutes (High organic start due to lipophilicity).
Detection: UV at 254 nm (Benzophenone absorption) and 210 nm.

Acceptance Criteria: Single peak > 98% area under the curve (AUC). Impurities appearing at
lower retention times suggest oxidation (N-oxide formation).

Visualization of Workflows
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The following diagrams illustrate the logical flow for Solubilization and Stability Testing,
ensuring a self-validating experimental process.

Figure 1: Solubilization & Storage Workflow
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Caption: Step-by-step workflow for preparing stable stock solutions, emphasizing light
protection (amber vials) and temperature control.

Figure 2: Stability Logic & Degradation Pathways
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Caption: Mechanistic diagram highlighting primary degradation risks (UV photolysis and N-
oxidation) and their corresponding mitigation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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